Cas no 1270533-99-7 (2-amino-2-(4-bromo-2,6-difluorophenyl)propan-1-ol)

• Product Name: 2-amino-2-(4-bromo-2,6-difluorophenyl)propan-1-ol
• CAS No: 1270533-99-7
• MF: C₉H₁₀BrF₂NO
• MW: 266.082608699799
• CID: 6540367
• PubChem ID: 129944061
• Update Time: 2025-07-19

2-amino-2-(4-bromo-2,6-difluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-bromo-2,6-difluorophenyl)propan-1-ol
• 1270533-99-7
• EN300-1912902

• Inchi： 1S/C9H10BrF2NO/c1-9(13,4-14)8-6(11)2-5(10)3-7(8)12/h2-3,14H,4,13H2,1H3
• InChI Key： SRBPXMUKTGKBNK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)C(C)(CO)N)F

Computed Properties

• Exact Mass: 264.99138g/mol
• Monoisotopic Mass: 264.99138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(4-bromo-2,6-difluorophenyl)propan-1-ol

Research Brief on 2-amino-2-(4-bromo-2,6-difluorophenyl)propan-1-ol (CAS: 1270533-99-7): Recent Advances and Applications

The compound 2-amino-2-(4-bromo-2,6-difluorophenyl)propan-1-ol (CAS: 1270533-99-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in medicinal chemistry.

Recent studies have highlighted the role of 2-amino-2-(4-bromo-2,6-difluorophenyl)propan-1-ol as a key building block in the synthesis of novel bioactive molecules. Its unique structural features, including the presence of bromo and difluoro substituents on the phenyl ring, make it a valuable scaffold for designing compounds with enhanced pharmacological properties. Researchers have successfully utilized this compound in the development of potential therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 2-amino-2-(4-bromo-2,6-difluorophenyl)propan-1-ol through a modified reductive amination protocol, achieving high yields and excellent purity. The study further explored its application in the synthesis of novel β-adrenergic receptor ligands, showing promising results in preclinical models of cardiovascular diseases.

Another significant advancement was reported in ACS Chemical Biology, where the compound was employed as a precursor for the development of fluorinated analogs of known kinase inhibitors. The introduction of fluorine atoms at strategic positions, facilitated by the difluorophenyl moiety, led to improved metabolic stability and target binding affinity, highlighting the compound's utility in rational drug design.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of derivatives of 2-amino-2-(4-bromo-2,6-difluorophenyl)propan-1-ol with various biological targets. Molecular docking simulations suggest that the bromo substituent plays a crucial role in hydrophobic interactions with protein binding pockets, while the amino alcohol moiety contributes to hydrogen bonding networks.

The compound has also found applications in chemical biology probes, as demonstrated in a recent Nature Chemical Biology publication. Researchers developed fluorescently labeled derivatives of 2-amino-2-(4-bromo-2,6-difluorophenyl)propan-1-ol to study protein-ligand interactions in live cells, opening new avenues for target identification and validation in drug discovery.

Looking forward, the versatility of 2-amino-2-(4-bromo-2,6-difluorophenyl)propan-1-ol continues to inspire innovative research directions. Current investigations are exploring its potential in the development of PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies, where its structural features may offer advantages in linker design and target engagement.

In conclusion, 2-amino-2-(4-bromo-2,6-difluorophenyl)propan-1-ol (CAS: 1270533-99-7) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug discovery. The recent research advances underscore its importance as a synthetic intermediate and its potential to contribute to the development of novel therapeutic agents. Continued exploration of its chemistry and biological activities is expected to yield further insights and applications in the coming years.